Cas no 5390-71-6 (2-CHLORO-1-METHOXY PROPANE)

• Product Name: 2-CHLORO-1-METHOXY PROPANE
• CAS No: 5390-71-6
• MF: C₄H₉ClO
• MW: 108.566660642624
• CID: 939317
• PubChem ID: 542167
• Update Time: 2024-09-11

2-CHLORO-1-METHOXY PROPANE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-1-METHOXY PROPANE
• 2-Chloropropyl methyl ether
• Ether, 2-chloropropyl methyl
• 5390-71-6
• DB-239827
• AKOS011825603
• DTXSID90871125
• DTXSID10337359
• Propane, 2-chloro-1-methoxy-
• CERAPP_57647
• SCHEMBL6655401
• SIBFNWWZWOVJJH-UHFFFAOYSA-N
• 2-Chloro-1-methoxypropane
• 2-Chloropropylmethyl ether

• Inchi： 1S/C4H9ClO/c1-4(5)3-6-2/h4H,3H2,1-2H3
• InChI Key： SIBFNWWZWOVJJH-UHFFFAOYSA-N
• SMILES： C(OC)C(Cl)C

Computed Properties

• Exact Mass: 108.03427
• Monoisotopic Mass: 108.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9946
• Boiling Point: 122.94°C (rough estimate)
• Refractive Index: 1.4075
• PSA: 20.23